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Compound of Interest

Compound Name: 2,2-Dimethylhexanoic acid

Cat. No.: B155519 Get Quote

For researchers, scientists, and drug development professionals, ensuring safe handling of

chemicals is paramount. This document provides essential, immediate safety and logistical

information for the use of 2,2-Dimethylhexanoic acid, including personal protective equipment

(PPE), operational protocols, and disposal plans.

Chemical Identity and Hazards

Chemical Name: 2,2-Dimethylhexanoic acid

CAS Number: 813-72-9

Molecular Formula: C₈H₁₆O₂

Primary Hazards: Causes severe skin burns and eye damage, may be corrosive to metals.

[1]

Quantitative Data Summary
The following table summarizes key quantitative data for 2,2-Dimethylhexanoic acid.
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Property Value Source(s)

Molecular Weight 144.21 g/mol [2]

Boiling Point 122 °C at 18 mmHg [3]

Flash Point 103 °C [2][3]

Specific Gravity 0.91 (20/20 °C) [3]

Refractive Index 1.43 [2]

Occupational Exposure Limits

(OELs)

No specific exposure

standards are available.
[4][5]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is critical to mitigate the risks associated with handling 2,2-
Dimethylhexanoic acid. The following diagram illustrates the relationship between the

chemical's hazards and the recommended PPE.

Figure 1. Hazard-Based PPE Selection for 2,2-Dimethylhexanoic Acid

Hazards of 2,2-Dimethylhexanoic Acid
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Causes severe skin burns

Chemical-resistant gloves (e.g., nitrile, butyl rubber)

protects skin

Chemical-resistant apron or lab coat

protects skin and body

Causes serious eye damage

Chemical splash goggles and face shield

protects eyes and face

May be corrosive to metals

Corrosive-resistant storage

ensures safe storage

Potential for inhalation of vapors/mists

Use in a chemical fume hood

minimizes inhalation risk
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Caption: Figure 1 illustrates the direct countermeasures provided by specific PPE and

engineering controls against the primary hazards of 2,2-Dimethylhexanoic acid.
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Detailed PPE Specifications:
Eye and Face Protection: Always wear chemical splash goggles that meet EN 166 or NIOSH

standards. For operations with a higher risk of splashing, a face shield should be used in

addition to goggles.

Skin Protection:

Gloves: Use chemical-resistant gloves, such as nitrile or butyl rubber. Inspect gloves for

any signs of degradation or puncture before use and dispose of contaminated gloves

properly.

Protective Clothing: Wear a chemically resistant apron or a lab coat. For larger quantities

or more hazardous operations, a full chemical suit may be necessary.

Respiratory Protection: Handle 2,2-Dimethylhexanoic acid in a well-ventilated area,

preferably within a chemical fume hood.[2] If a fume hood is not available or if there is a risk

of exceeding exposure limits, use a NIOSH-approved respirator with an appropriate cartridge

for organic vapors.

Operational and Disposal Plans
Adherence to a strict operational workflow is crucial for safety. The following diagram outlines

the step-by-step process for handling 2,2-Dimethylhexanoic acid from preparation to

disposal.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b155519?utm_src=pdf-body
https://www.tcichemicals.com/BE/en/sds/D2809_EU_6N.pdf
https://www.benchchem.com/product/b155519?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 2. Safe Handling Workflow for 2,2-Dimethylhexanoic Acid

1. Preparation
- Review SDS

- Don appropriate PPE
- Prepare work area in fume hood

2. Handling & Use
- Dispense carefully

- Keep containers closed when not in use
- Avoid generating mists or vapors

3. Spill & Emergency Response
- Evacuate area if necessary

- Use appropriate absorbent material
- Have safety shower and eyewash accessible

4. Decontamination
- Clean work surfaces

- Decontaminate or dispose of used equipment
- Remove and dispose of PPE correctly

5. Waste Disposal
- Collect waste in a labeled, compatible container

- Dispose of as hazardous chemical waste
- Follow institutional and local regulations
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Caption: Figure 2 provides a procedural workflow for the safe handling of 2,2-
Dimethylhexanoic acid, encompassing all stages from initial preparation to final disposal.

Experimental Protocols
General Handling Procedures:

Preparation: Before handling, thoroughly review the Safety Data Sheet (SDS). Ensure that a

safety shower and eyewash station are readily accessible.[6] Prepare your workspace in a
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designated area, preferably within a chemical fume hood.

Handling:

Wear the appropriate PPE as detailed above.

When transferring or pouring, do so slowly and carefully to avoid splashing.

Keep containers tightly closed when not in use.[2]

Store in a cool, dry, well-ventilated area away from incompatible materials such as strong

bases and oxidizing agents.[2][7] Use corrosive-resistant containers for storage.[3]

Spill Response:

In case of a small spill, use an inert absorbent material (e.g., sand, vermiculite) to contain

it.

For larger spills, evacuate the area and follow your institution's emergency procedures.

Do not allow the chemical to enter drains or waterways.[7][8]

First Aid:

Skin Contact: Immediately remove contaminated clothing and rinse the affected area with

plenty of water for at least 15 minutes.[2] Seek immediate medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids.[8] Seek immediate medical attention.

Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek

immediate medical attention.[2][8]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical

attention.[2]

Disposal Plan:

All waste containing 2,2-Dimethylhexanoic acid must be treated as hazardous waste.
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Collect waste in a clearly labeled, sealed, and compatible container.

Dispose of the waste through a licensed professional waste disposal service in accordance

with all local, state, and federal regulations.[2][3][8] Do not dispose of it down the drain.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.tcichemicals.com/BE/en/sds/D2809_EU_6N.pdf
https://www.tcichemicals.com/IN/en/p/D2809
https://static.cymitquimica.com/products/IN/pdf/sds-DA00K2PE.pdf
https://www.benchchem.com/product/b155519?utm_src=pdf-custom-synthesis
https://pubchem.ncbi.nlm.nih.gov/compound/163217
https://pubchem.ncbi.nlm.nih.gov/compound/163217
https://www.tcichemicals.com/BE/en/sds/D2809_EU_6N.pdf
https://www.tcichemicals.com/IN/en/p/D2809
https://www.tcichemicals.com/IN/en/p/D2809
https://www.chemicalbook.com/msds/2-2-dimethylhexanoic-acid.htm
https://www.industrialchemicals.gov.au/sites/default/files/Hexanoic%20acid,%20dimethyl-,%20lead(2+)%20salt,%20basic_Human%20health%20tier%20II%20assessment.pdf
https://earth.utah.edu/safety/sops/SOP-acid%20handling_2.0.pdf
https://www.fishersci.com/store/msds?partNumber=AC118525000&countryCode=US&language=en
https://static.cymitquimica.com/products/IN/pdf/sds-DA00K2PE.pdf
https://www.benchchem.com/product/b155519#personal-protective-equipment-for-handling-2-2-dimethylhexanoic-acid
https://www.benchchem.com/product/b155519#personal-protective-equipment-for-handling-2-2-dimethylhexanoic-acid
https://www.benchchem.com/product/b155519#personal-protective-equipment-for-handling-2-2-dimethylhexanoic-acid
https://www.benchchem.com/product/b155519#personal-protective-equipment-for-handling-2-2-dimethylhexanoic-acid
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b155519?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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